5R,6R-Benzylpenicilloate Disodium Salt
5R,6R-Benzylpenicilloate Disodium Salt
Brand Name:
Vulcanchem
CAS No.:
63448-72-6
VCID:
VC0057731
InChI:
InChI=1S/C16H20N2O5S.2Na/c1-16(2)12(15(22)23)18-13(24-16)11(14(20)21)17-10(19)8-9-6-4-3-5-7-9;;/h3-7,11-13,18H,8H2,1-2H3,(H,17,19)(H,20,21)(H,22,23);;/q;2*+1/p-2/t11-,12-,13-;;/m1../s1
SMILES:
Molecular Formula:
C16H18N2Na2O5S
Molecular Weight:
396.4 g/mol
5R,6R-Benzylpenicilloate Disodium Salt
CAS No.: 63448-72-6
Cat. No.: VC0057731
Molecular Formula: C16H18N2Na2O5S
Molecular Weight: 396.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 63448-72-6 |
|---|---|
| Molecular Formula | C16H18N2Na2O5S |
| Molecular Weight | 396.4 g/mol |
| IUPAC Name | disodium;(2R,4R)-2-[(S)-carboxylato-[(2-phenylacetyl)amino]methyl]-5,5-dimethyl-1,3-thiazolidine-4-carboxylate |
| Standard InChI | InChI=1S/C16H20N2O5S.2Na/c1-16(2)12(15(22)23)18-13(24-16)11(14(20)21)17-10(19)8-9-6-4-3-5-7-9;;/h3-7,11-13,18H,8H2,1-2H3,(H,17,19)(H,20,21)(H,22,23);;/q;2*+1/p-2/t11-,12-,13-;;/m1../s1 |
| Standard InChI Key | BXBRUCXVRNXAHL-MDWLSFMKSA-L |
| Isomeric SMILES | CC1([C@H](N[C@H](S1)[C@H](C(=O)[O-])NC(=O)CC2=CC=CC=C2)C(=O)[O-])C.[Na+].[Na+] |
| Canonical SMILES | CC1(C(NC(S1)C(C(=O)[O-])NC(=O)CC2=CC=CC=C2)C(=O)[O-])C.[Na+].[Na+] |
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